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Introduction
Oxygen-19 (¹⁹O) is a short-lived radioactive isotope of oxygen with a half-life of approximately

26.5 seconds.[1] While not a major component of stellar nucleosynthesis, its study provides

valuable insights into neutron-capture processes in various astrophysical environments,

including asymptotic giant branch (AGB) stars. The primary formation mechanism for Oxygen-
19 is through neutron capture by the stable isotope Oxygen-18 (¹⁸O), a reaction denoted as

¹⁸O(n,γ)¹⁹O. Understanding the rate of this reaction is crucial for refining models of stellar

evolution and nucleosynthesis. This technical guide provides an in-depth overview of the

preliminary studies on Oxygen-19 nucleosynthesis, focusing on the core reaction pathways,

experimental methodologies, and available quantitative data.

Core Reaction Pathway: ¹⁸O(n,γ)¹⁹O
The synthesis of Oxygen-19 is dominated by the capture of a neutron by an Oxygen-18

nucleus. This process can occur via two main mechanisms: direct capture and compound

nucleus capture.
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Direct Capture (DC): In this process, the neutron is captured directly into a final bound state

of the ¹⁹O nucleus, accompanied by the emission of a gamma ray. This mechanism is

particularly important at astrophysical energies.

Compound Nucleus Capture: Here, the neutron and the ¹⁸O nucleus merge to form a highly

excited compound nucleus, ¹⁹O*, which then de-excites by emitting one or more gamma rays

to reach a stable or quasi-stable state.

The ¹⁸O(n,γ)¹⁹O reaction is significant in astrophysical environments with a sufficient neutron

flux, such as the helium-burning shells of AGB stars.[2][3][4]

Experimental Determination of the ¹⁸O(n,γ)¹⁹O
Reaction Rate
Directly measuring the cross-section of the ¹⁸O(n,γ)¹⁹O reaction at astrophysical energies is

challenging due to the low reaction rates and the difficulty of producing a monoenergetic

neutron beam at these energies. Therefore, indirect methods are often employed.

The Asymptotic Normalization Coefficient (ANC) Method
A powerful indirect technique used to determine the astrophysical S-factor and reaction rates

for radiative capture reactions is the Asymptotic Normalization Coefficient (ANC) method.[5][6]

[7][8] This method relates the cross-section of the radiative capture reaction to the ANC of the

final nucleus, which can be determined from a peripheral transfer reaction.

For the ¹⁸O(n,γ)¹⁹O reaction, the corresponding transfer reaction is ¹⁸O(d,p)¹⁹O.[2][9][10][11]

[12] In this reaction, a deuteron (d) beam impinges on an ¹⁸O target. The deuteron, being a

loosely bound proton-neutron system, can transfer its neutron to the ¹⁸O nucleus, forming ¹⁹O

and ejecting a proton (p). By measuring the angular distribution of the outgoing protons, the

ANC for the ¹⁸O + n -> ¹⁹O system can be extracted. This ANC value is then used to calculate

the direct capture contribution to the ¹⁸O(n,γ)¹⁹O cross-section.

Experimental Protocols
¹⁸O(d,p)¹⁹O Transfer Reaction Experiment
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A typical experimental setup for studying the ¹⁸O(d,p)¹⁹O reaction involves the following

components:[2][9][10][11][12]

Accelerator: An accelerator, such as a cyclotron, is used to produce a high-energy deuteron

beam.

Target: A gas target containing highly enriched ¹⁸O gas (e.g., 99.9% purity) is used.[2][9][10]

[11] This minimizes contamination from other isotopes.

Detector System: An array of silicon surface-barrier detectors, often configured as ΔE-E

telescopes, is used to detect and identify the outgoing protons.[2][9][10][11] These

telescopes allow for the determination of the energy and particle type of the detected

particles.

Data Acquisition and Analysis: The signals from the detectors are processed by a data

acquisition system. The resulting data on proton energies and scattering angles are then

analyzed using nuclear reaction codes such as ECIS and DWUCK to extract the angular

distributions and subsequently the ANCs.[9][12]

Quantitative Data
The following tables summarize the key quantitative data related to the nucleosynthesis of

Oxygen-19.

Property Value Reference

Oxygen-19 Half-life 26.470(6) s [1]

¹⁸O Thermal Neutron Capture

Cross Section
0.160 ± 0.003 mb

¹⁸O(d,p)¹⁹O Q-value 1.731 MeV

Table 1: Key Nuclear Properties for Oxygen-19 Nucleosynthesis.
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Neutron Energy (keV)
¹⁸O(n,γ)¹⁹O Cross Section
(μb)

Reference

25.3 x 10⁻⁶ (Thermal) 160 ± 3

25 16 ± 2

150 7.1 ± 1.0

350 9.8 ± 1.4

650 11.0 ± 1.6

950 12.0 ± 1.7

Table 2: Measured Cross Sections for the ¹⁸O(n,γ)¹⁹O Reaction at Various Neutron Energies.

Signaling Pathways and Experimental Workflows
¹⁸O(n,γ)¹⁹O Reaction Pathway and De-excitation
The following diagram illustrates the neutron capture on ¹⁸O, leading to an excited state of ¹⁹O,

which then de-excites to its ground state via the emission of gamma rays.
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¹⁸O(n,γ)¹⁹O reaction pathway.
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Experimental Workflow for the ¹⁸O(d,p)¹⁹O Reaction
The logical flow of an experiment to determine the ANC for the ¹⁸O(n,γ)¹⁹O reaction using the

¹⁸O(d,p)¹⁹O transfer reaction is depicted below.
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Experimental workflow for the ¹⁸O(d,p)¹⁹O reaction.
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Conclusion
The nucleosynthesis of Oxygen-19, primarily through the ¹⁸O(n,γ)¹⁹O reaction, provides a

valuable probe into the conditions within stellar interiors. While direct measurements of this

reaction at astrophysical energies are fraught with challenges, indirect methods, particularly the

Asymptotic Normalization Coefficient technique utilizing the ¹⁸O(d,p)¹⁹O transfer reaction, have

proven to be a successful alternative. The data and methodologies presented in this guide offer

a foundational understanding for researchers and scientists in the fields of nuclear astrophysics

and related disciplines. Further experimental and theoretical efforts are necessary to refine the

reaction rates and reduce the uncertainties in stellar models, ultimately enhancing our

comprehension of the origin of the elements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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